Brevinin-1RTb
Description
Brevinin-1RTb is an antimicrobial peptide (AMP) belonging to the Brevinin-1 family, first identified in the skin-derived cDNA library of Amolops ricketti (Chinese cascade frog) . Like other Brevinin peptides, it is characterized by a conserved N-terminal region and a C-terminal "Rana-box" domain, a disulfide-bridged cyclic heptapeptide motif (Cys-X-X-X-Cys) . This compound exhibits weak inhibitory activity against Gram-negative bacteria, as reported in studies evaluating its bioactivity . Its precursor gene structure and distribution across frog species have been mapped via transcriptome analyses and molecular cloning .
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
FLGSLLGLVGKVVPTLFCKISKKC |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications
Comparative studies with Brevinin-2GUb and Brevinin-2PRa further underscore the role of hydrophobicity and α-helix integrity in balancing efficacy and toxicity .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
